Cas no 946211-04-7 (N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide)

• Product Name: N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide
• CAS No: 946211-04-7
• MF: C₂₁H₂₁N₃O₂S₂
• MW: 411.540342092514
• CID: 6245351
• PubChem ID: 25282990
• Update Time: 2025-10-29

N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide
• N-(2-((2-amino-2-oxoethyl)thio)-4-phenylthiazol-5-yl)-4-phenylbutanamide
• N-{2-[(carbamoylmethyl)sulfanyl]-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide
• 946211-04-7
• N-[2-(2-amino-2-oxoethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl]-4-phenylbutanamide
• VU0631871-1
• F5034-0359
• AKOS024492727

• Inchi： 1S/C21H21N3O2S2/c22-17(25)14-27-21-24-19(16-11-5-2-6-12-16)20(28-21)23-18(26)13-7-10-15-8-3-1-4-9-15/h1-6,8-9,11-12H,7,10,13-14H2,(H2,22,25)(H,23,26)
• InChI Key： SORORAAYGKSKJN-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1NC(CCCC1C=CC=CC=1)=O)SCC(N)=O

Computed Properties

• Exact Mass: 411.10751927g/mol
• Monoisotopic Mass: 411.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 139Ų

Additional information on N-{2-(carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide

N-{2-(Carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide: A Comprehensive Overview

N-{2-(Carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide is a highly specialized organic compound with the CAS registry number 946211-04-7. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The molecule features a thiazole ring system substituted with a sulfanyl group, a carbamoylmethyl moiety, and a phenylbutanamide chain, making it a structurally complex and potentially bioactive compound.

The thiazole ring is a heterocyclic structure composed of sulfur and nitrogen atoms, which is known for its stability and ability to participate in various chemical reactions. In this compound, the thiazole ring is further substituted with a phenyl group at the 4-position and a sulfanyl group at the 2-position. The sulfanyl group (-S-) plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity and bioavailability. Additionally, the carbamoylmethyl group (-CONHCH₂-) introduces amide functionality, which is often associated with hydrogen bonding capabilities and improved solubility in polar solvents.

The phenylbutanamide chain attached to the thiazole ring adds significant complexity to the molecule's structure. The phenyl group at the 4-position of the thiazole ring contributes to aromaticity and hydrophobic interactions, while the butanamide chain provides a flexible linker that can potentially interact with various biological targets. This combination of structural features makes N-{2-(Carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol-5-yl}-4-phenylbutanamide an intriguing candidate for drug discovery efforts.

Recent studies have highlighted the potential of thiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that certain thiazole-containing compounds exhibit anti-inflammatory, antitumor, and antimicrobial activities. The unique substitution pattern of this compound suggests that it may possess similar or even superior biological properties compared to its analogs.

The synthesis of N-{2-(Carbamoylmethyl)sulfanyl-4-phenyl-1,3-thiazol5 yl}-4-ph en yl but an amide involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the sulfanyl group and carbamoylmethyl moiety requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in preliminary in vitro studies as a potential modulator of cellular signaling pathways. Its ability to interact with key proteins involved in inflammation and apoptosis suggests that it could be developed into a therapeutic agent for conditions such as chronic inflammatory diseases or cancer.

Furthermore, computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities toward several drug targets. These findings underscore its potential as a lead compound for further optimization in drug design programs.

In conclusion, N-{2-(Carbamoylmethyl)sulfanyl - 4 - phen yl - 1 , 3 - thi azo l -5 - yl} - 4 - ph en yl but an amide represents an exciting advancement in the field of heterocyclic chemistry. With its unique structure and promising biological profile, this compound holds great potential for contributing to the development of novel therapeutic agents.